Cas no 1806445-44-2 (1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one
• CAS No: 1806445-44-2
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 4971374
• Update Time: 2025-06-18

1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one

• Inchi： 1S/C10H10Br2O/c1-6-5-8(3-4-9(6)11)10(12)7(2)13/h3-5,10H,1-2H3
• InChI Key： RWOBIEDSUSXVCI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C)C=1)Br

Computed Properties

• Exact Mass: 305.90779 g/mol
• Monoisotopic Mass: 303.90984 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 305.99

Additional information on 1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one

Introduction to 1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one (CAS No. 1806445-44-2)

1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1806445-44-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a brominated aromatic ring and a ketone functional group, has garnered attention due to its versatile applications in medicinal chemistry and material science. The structural motif, characterized by a propyl chain and dual bromine substituents on the phenyl ring, makes it a valuable intermediate in the synthesis of more complex molecules.

The brominated aromatic system of this compound plays a crucial role in its reactivity, enabling various transformations such as cross-coupling reactions, nucleophilic substitutions, and cyclizations. These reactions are fundamental in constructing intricate molecular frameworks, which are often required in the development of novel therapeutic agents. The presence of both bromine atoms and a methyl group at the 3-position of the phenyl ring introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one for their potential in drug discovery. The bromine atoms serve as handles for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, antimicrobial, or anticancer properties. The ketone group at the 2-position of the propyl chain further enhances its synthetic value, providing a site for reduction or condensation reactions.

One of the most compelling aspects of this compound is its role in transition metal-catalyzed reactions. The combination of bromine and a ketone makes it an ideal candidate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings. These reactions are pivotal in forming carbon-carbon bonds, which are essential for constructing complex drug molecules. Moreover, the electron-withdrawing nature of the bromine atoms can influence the reactivity of the ketone group, making it more susceptible to nucleophilic attack or enolate formation.

The pharmaceutical industry has been particularly keen on exploring halogenated aromatic compounds due to their prevalence in approved drugs. For example, many kinase inhibitors and antiviral agents contain brominated aromatic moieties that contribute to their binding affinity and selectivity. 1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one fits into this category, offering a scaffold that can be modified to target specific disease pathways. Its structural features allow for fine-tuning of pharmacokinetic properties such as solubility, metabolic stability, and cell membrane permeability.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that modifications to its structure can enhance its interaction with biological targets. For instance, computational screening has identified that subtle changes around the brominated aromatic ring can improve binding affinity to certain enzymes or receptors. These insights are guiding experimental efforts to optimize derivatives for therapeutic use.

Another area where this compound has shown promise is in materials science. Halogenated aromatics are known for their ability to form stable radicals upon irradiation with light or heat. This property makes them useful in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of both bromine atoms and a ketone group in 1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one could enhance its radical-generating capabilities, making it a candidate for advanced material applications.

The synthesis of this compound typically involves multi-step processes that require careful control of reaction conditions. Common strategies include bromination of an existing aromatic ring followed by Friedel-Crafts acylation or condensation with appropriate reagents to introduce the propyl chain and ketone functionality. Advances in synthetic methodologies have made these processes more efficient and scalable, enabling larger quantities for research purposes.

In conclusion,1-Bromo-1-(4-bromo-3-methylphenyl)propan-2-one (CAS No. 1806445-44-2) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features—comprising a brominated aromatic system and a ketone group—make it a valuable intermediate for constructing complex molecules with desired biological activities. As research continues to uncover new synthetic routes and applications,this compound is likely to remain at the forefront of chemical innovation.